Cas no 957312-71-9 (5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)

5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid is a heterocyclic compound featuring both pyrazole and isoxazole moieties, which are of significant interest in medicinal and synthetic chemistry. Its structural complexity enables versatile applications as a building block in the development of pharmaceuticals, particularly in the design of enzyme inhibitors and bioactive molecules. The carboxylic acid functional group enhances its reactivity, facilitating further derivatization. This compound exhibits high purity and stability, making it suitable for rigorous synthetic workflows. Its unique scaffold is valuable for exploring structure-activity relationships in drug discovery, offering potential for novel therapeutic agents.

5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid structure

957312-71-9 structure

Product Name:5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid

CAS No:957312-71-9

MF:C₉H₉N₃O₃

MW:207.186061620712

MDL:MFCD04969981

CID:1071326

PubChem ID:3159574

Update Time:2025-06-07

5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
- 5-(1,5-dimethyl-1H-pyrazol-4-yl)-3-isoxazolecarboxylic acid(SALTDATA: FREE)
- 5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
- 5-(1,5-dimethylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- Z1203159874
- SR-01000368686-1
- 5-(1,5-dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid, AldrichCPR
- SR-01000368686
- HMS2630A17
- 957312-71-9
- BS-40121
- MLS000714068
- SCHEMBL20507228
- AKOS000310149
- DTXSID80390173
- CHEMBL1543647
- EN300-83727
- 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
- SMR000273548
- BB 0259849
- 5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
- 5-(1,5-dimethyl-1H-pyrazol-4-yl)-3-isoxazolecarboxylic acid
- CS-0081418
- D74317
- STK312228
- 5-(1,5-dimethylpyrazol-4-yl)isoxazole-3-carboxylic acid
- BBL038549
- MDL： MFCD04969981
- Inchi： 1S/C9H9N3O3/c1-5-6(4-10-12(5)2)8-3-7(9(13)14)11-15-8/h3-4H,1-2H3,(H,13,14)
- InChI Key： NYHSVIQOOWQYNS-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)C1C=NN(C)C=1C

Computed Properties

Exact Mass: 207.06439116g/mol
Monoisotopic Mass: 207.06439116g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 81.2Å²

5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM275874-250mg	5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid	957312-71-9	95+%	250mg	$113	2021-08-18
Chemenu	CM275874-1g	5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid	957312-71-9	95+%	1g	$244	2021-08-18
TRC	B431288-10mg	5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic Acid	957312-71-9		10mg	$ 50.00	2022-06-07
TRC	B431288-50mg	5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic Acid	957312-71-9		50mg	$ 65.00	2022-06-07
TRC	B431288-100mg	5-(1,5-dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic Acid	957312-71-9		100mg	$ 80.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019085-1g	5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid	957312-71-9		1g	6144CNY	2021-05-07
Chemenu	CM275874-1g	5-(1,5-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid	957312-71-9	95%+	1g	$1226	2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	019085-1g	5-(1,5-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid	957312-71-9		1g	6144.0CNY	2021-07-13
Enamine	EN300-83727-0.05g	5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid	957312-71-9	95.0%	0.05g	$22.0	2025-02-20
Enamine	EN300-83727-0.1g	5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid	957312-71-9	95.0%	0.1g	$33.0	2025-02-20